Cas no 61469-57-6 (2H-1-Benzopyran, 2-heptyl-)

2H-1-Benzopyran, 2-heptyl- structure
2H-1-Benzopyran, 2-heptyl- structure
Product name:2H-1-Benzopyran, 2-heptyl-
CAS No:61469-57-6
MF:C16H22O
MW:230.345284938812
CID:478172
PubChem ID:71395564

2H-1-Benzopyran, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran, 2-heptyl-
    • 2-heptyl-2H-chromene
    • 2-Heptyl-2H-1-benzopyran
    • 61469-57-6
    • DTXSID80817173
    • Inchi: InChI=1S/C16H22O/c1-2-3-4-5-6-10-15-13-12-14-9-7-8-11-16(14)17-15/h7-9,11-13,15H,2-6,10H2,1H3
    • InChI Key: ZGQWGWNRKVDQHV-UHFFFAOYSA-N
    • SMILES: CCCCCCCC1C=CC2=CC=CC=C2O1

Computed Properties

  • Exact Mass: 230.16716
  • Monoisotopic Mass: 230.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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